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Compound of Interest

Compound Name: Chloranilic acid

Cat. No.: B121745 Get Quote

Chloranilic acid is a chemical compound commonly used in laboratory research and various

analytical applications. While a valuable reagent, it is crucial to recognize its potential hazards

to ensure the safety of all personnel. This guide provides essential, immediate safety and

logistical information, including detailed operational and disposal plans for researchers,

scientists, and drug development professionals handling Chloranilic acid. Adherence to these

procedural steps is paramount for minimizing risk and maintaining a safe laboratory

environment.

Hazard Identification
Chloranilic acid is classified as a hazardous substance. It is an irritant that can cause

significant irritation to the skin, eyes, and respiratory system[1][2][3]. It appears as a red to

orange powder[1][4]. Understanding these hazards is the first step toward safe handling.

Primary Hazards:

Skin Irritation: Causes skin irritation upon contact[1][2].

Serious Eye Irritation: Can cause serious eye irritation[1][2].

Respiratory Irritation: May cause respiratory tract irritation[1][5][6]. Inhalation of dust should

be avoided[7].
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A multi-layered approach to personal protection is mandatory to prevent exposure. The

selection of appropriate PPE is critical and should be based on the specific laboratory task

being performed.
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Protection Area Required Equipment
Specifications and Use

Cases

Eye/Face Protection
Safety glasses with side-

shields or Goggles

Must be worn at all times when

handling Chloranilic acid.

Should comply with OSHA's

eye and face protection

regulations in 29 CFR

1910.133 or European

Standard EN166[1][3].

Face shield (full length)

Recommended when there is

a significant risk of splashes or

dust generation[8].

Skin and Body Protection
Chemical-resistant gloves

(e.g., Nitrile)

Wear appropriate protective

gloves to prevent skin

exposure[1][8]. Change gloves

immediately if they become

contaminated.

Laboratory coat

A lab coat must be worn to

protect street clothing and

skin[4][8]. Ensure cuffs are

tucked into gloves.

Additional protective clothing

As needed to prevent skin

exposure[1][4]. For large spills,

a full suit may be required[4].

Respiratory Protection
NIOSH/MSHA approved

respirator

Required when engineering

controls (like a fume hood) are

insufficient, if dusts are

generated, or during

emergency situations[1][7][8].

A dust respirator with a P2 filter

is recommended[4][7].
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Proper handling and storage procedures are essential to minimize the risk of exposure and

accidents.

Handling Procedures
Work Area Designation: All work with solid Chloranilic acid should be conducted in a

certified chemical fume hood to minimize inhalation risk[9].

Minimize Dust: Handle the compound carefully to avoid generating dust[1][5]. Use

appropriate tools for transferring the solid.

Avoid Contact: Take precautions to avoid contact with eyes, skin, and clothing[1][5].

Hygiene Practices: Wash hands and face thoroughly after handling the substance[1][7].

Remove contaminated clothing immediately and wash it before reuse[1][7].

Ignition Sources: Keep the chemical away from heat and sources of ignition[4].

Storage Plan
Container: Store in a tightly closed container[1][4][7]. Containers that have been opened

must be carefully resealed and kept upright[8].

Location: Store in a cool, dry, and well-ventilated area[1][4][7].

Incompatibilities: Keep away from incompatible substances such as strong oxidizing

agents[1][5].

Emergency and Disposal Protocols
Immediate and appropriate action during an emergency is critical. All personnel should be

familiar with these procedures before handling Chloranilic acid.

Spill Response Plan
In the event of a spill, follow these steps to ensure a safe and effective cleanup.

Evacuate and Alert: Immediately alert others in the vicinity and evacuate non-essential

personnel[5][7].
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Assess the Spill: Determine the extent and nature of the spill. For large or highly dangerous

spills, contact your institution's Environmental Health and Safety (EHS) department

immediately[10].

Secure the Area: Isolate the hazard area and prevent entry[8]. Ensure adequate

ventilation[1][5].

Don PPE: Wear the appropriate PPE as outlined in the table above, including respiratory

protection, gloves, goggles, and a lab coat[4][5].

Contain and Clean:

For solid spills, carefully sweep or vacuum the material. Avoid actions that generate

dust[1][5].

Place the spilled material into a suitable, labeled, and closed container for waste

disposal[1][4][5].

Clean the spill area with water and a mild detergent, and collect the cleaning materials for

disposal as hazardous waste[4][11].
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Caption: Workflow for handling a Chloranilic acid spill.
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First Aid Measures
Inhalation: Remove the individual from exposure to fresh air immediately. If breathing is

difficult, administer oxygen. If breathing has stopped, provide artificial respiration. Seek

medical attention[1][12].

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing all contaminated clothing and shoes[1]. Get medical aid if irritation develops or

persists[1][10].

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention[1][10].

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and have them drink 2-4 cupfuls of water or milk. Never give anything by mouth to an

unconscious person. Seek immediate medical attention[1][11].

Disposal Plan
All materials contaminated with Chloranilic acid must be treated as hazardous waste.

Waste Segregation: Collect waste material and any contaminated items (e.g., gloves,

absorbent pads) in a dedicated, clearly labeled, and sealed hazardous waste container[5][9].

Disposal Method: Disposal must be carried out in accordance with local, state, and federal

regulations. Entrust the disposal to a licensed waste disposal company[13]. Do not let the

product enter drains[5][7].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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